Cas no 1451392-59-8 ([2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid)

• Product Name: [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid
• CAS No: 1451392-59-8
• MF: C₆H₇BFNO₂S
• MW: 186.999683618546
• MDL: MFCD22543732
• CID: 4764507
• Update Time: 2026-02-26

[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid
• (2-Fluoro-5-(methylthio)pyridin-3-yl)boronic acid
• C6H7BFNO2S
• Z1227

• MDL： MFCD22543732
• Inchi： 1S/C6H7BFNO2S/c1-12-4-2-5(7(10)11)6(8)9-3-4/h2-3,10-11H,1H3
• InChI Key： YWRDXIZMQZFIBK-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=C(C(B(O)O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid

Comprehensive Overview of [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid (CAS 1451392-59-8) in Modern Pharmaceutical and Material Science Applications

The [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid (CAS 1451392-59-8) is a high-value boronic acid derivative that has garnered significant attention in pharmaceutical research and advanced material synthesis. This compound, characterized by its unique pyridine backbone and fluoro-substituent, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for C-C bond formation in drug discovery. Its methylsulfanyl group further enhances its reactivity profile, making it indispensable for designing heterocyclic compounds with tailored properties.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid. Researchers frequently search for "boronic acid applications in oncology" or "fluorinated pyridine derivatives in catalysis," reflecting its relevance in developing kinase inhibitors and PET radiotracers. The compound’s electron-withdrawing fluorine and thioether moiety synergistically improve metabolic stability—a key concern addressed in 2024 medicinal chemistry publications.

From a synthetic perspective, CAS 1451392-59-8 exemplifies the growing demand for functionalized boronic acids in high-throughput screening. Its compatibility with microwave-assisted synthesis (a hot topic in "lab automation trends") reduces reaction times while maintaining yield purity—critical for industrial-scale API production. Analytical techniques like HPLC-MS and 19F-NMR are typically employed to validate its structural integrity, as highlighted in recent "QC methods for boron-containing compounds" discussions.

Environmental considerations also drive innovation around this compound. The methylsulfanyl group offers a sustainable alternative to heavier transition metals in catalytic C-H activation, aligning with EPA’s greener solvents initiative. Patent analyses reveal its use in OLED materials (search queries like "boronic acids in flexible electronics") due to its ability to fine-tune electron transport layers.

In conclusion, [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid (CAS 1451392-59-8) represents a nexus of cutting-edge chemistry and applied technology. Its multifaceted applications—from precision medicine to advanced materials—underscore why it remains a focal point in both academic literature and industrial R&D pipelines worldwide.